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Compound of Interest

Compound Name:

5-Bromo-3-

(methoxymethoxy)phenylboronic

acid

Cat. No.: B8204153

Get Quote

Executive Summary: Immediate Action Classification
5-Bromo-3-(methoxymethoxy)phenylboronic acid represents a multi-hazard disposal

challenge due to its latent reactivity.[1][2][3] Unlike simple aryl bromides, this compound

contains a Methoxymethoxy (MOM) protecting group and a Boronic Acid moiety.[1][3]

Primary Disposal Stream:Halogenated Organic Waste (Solid or Liquid).[1][3]

Critical Incompatibility:ACIDS. Contact with acidic waste streams triggers the hydrolysis of

the MOM group, releasing Formaldehyde (a gaseous carcinogen) and Methanol.[2]

EPA/RCRA Status: Not explicitly P- or U-listed by CAS, but must be managed as Hazardous

Waste due to toxicity (halogenated organic) and reactivity characteristics.[1][2][3]

Technical Hazard Analysis: The "Why" Behind the
Protocol
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To dispose of this chemical safely, you must understand its functional group stability.[2] This is

not just "chemical waste"; it is a system of reactive groups.[3]

Functional Group Hazard Potential Disposal Implication

Aryl Bromide (Ar-Br) Halogenated Organic

Mandatory Incineration. Must

be segregated from non-

halogenated solvents to

comply with emission

standards (e.g., dioxin

prevention).[1][2][3]

Boronic Acid (-B(OH)₂) Low acute toxicity; Lewis Acid

Can form trimeric boroxines

upon dehydration.[1][2][3]

Generally stable but requires

segregation from strong

oxidizers.[1][3]

MOM Ether (-OCH₂OCH₃) Acid-Labile Acetal

HIGH RISK. Upon contact with

acid (pH < 4), this group

hydrolyzes to release

Formaldehyde.

The Hidden Risk: MOM Group Hydrolysis
The Methoxymethoxy (MOM) group is an acetal.[2] In a mixed waste drum containing acidic

byproducts (e.g., from TFA or HCl workups), the following reaction occurs spontaneously:

[1][2][3]

Operational Rule: Never dispose of MOM-protected compounds in a waste container

designated for acidic aqueous waste or acidic organic mixtures.

Disposal Workflow & Decision Logic
Visualizing the Waste Stream
The following logic gate ensures the compound is routed to the correct destruction facility

without creating upstream hazards.
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Waste Generation:
5-Bromo-3-(methoxymethoxy)phenylboronic acid

Physical State?

Solid Waste
(Pure or Precipitate)

Solid

Liquid Waste
(Solution)

Liquid

Pack in HDPE/Glass Jar
Label: 'Halogenated Organic Solid'

Is Solvent Acidic?

Destruction Method:
High-Temp Incineration

STOP: Neutralize First
Add NaHCO3 until pH 7-8

Yes (pH < 5)

Safe to Proceed

No

Combine into
'Halogenated Solvent' Carboy

After Neutralization

Click to download full resolution via product page

Figure 1: Decision matrix for segregating MOM-protected aryl boronic acid waste. Note the

critical pH check step for liquid waste.
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Detailed Procedural Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Use this for expired shelf stock, contaminated weighing paper, or solid residues.[1][3]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1][2]

[3] Avoid metal containers as boronic acids can corrode certain alloys over long periods.[1][3]

Labeling:

Primary Label: "Hazardous Waste - Halogenated Organic Solid"[1][2][3]

Constituent Text: "Contains: 5-Bromo-3-(methoxymethoxy)phenylboronic acid"[1][2][3]

[4]

Warning Label: Apply a secondary sticker: "FORMALDEHYDE RELEASER - DO NOT MIX

WITH ACID".

Segregation: Place the sealed jar into the "Solid Halogenated" waste stream.

Hand-off: Transfer to your institution's EHS hazardous waste contractor for incineration.[1][2]

[3]

Protocol B: Liquid Waste Disposal (Reaction Mixtures/Mother
Liquors)
Use this for filtrates or solutions containing the compound.[2]

pH Verification (Critical Step):

Test the pH of the solution using a dipstick.[2]

If pH < 5: Slowly add saturated Sodium Bicarbonate (

) or dilute Sodium Hydroxide (

) until the pH is neutral (pH 7-8).[1][2][3] This prevents the hydrolysis of the MOM group
inside the waste drum.[2]
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Solvent Compatibility:

Ensure the carrier solvent is compatible with the "Halogenated Waste" stream (e.g., DCM,

Chloroform, Ethyl Acetate).[2][3]

Note: If dissolved in non-halogenated solvents (e.g., Methanol, THF), the presence of the

Bromine atom on the molecule mandates that the entire mixture be classified as

Halogenated Waste.[2]

Transfer: Pour into the designated "Halogenated Solvent Waste" carboy.

Documentation: Log the approximate mass of the boronic acid on the waste tag.[2]

Emergency Procedures: Spills & Exposure
Scenario Immediate Action

Solid Spill

Do not dry sweep. Dust inhalation is a

respiratory irritant.[1][2][3] Cover with wet paper

towels or oil-dri absorbent to suppress dust,

then scoop into a hazardous waste bag.[2][3]

Liquid Spill

Absorb with vermiculite or sand.[1][3] Do not

use acidic absorbents (like certain clay-based

neutralizers for bases) as this will release

formaldehyde.[2][3]

Skin Contact

Wash with soap and water for 15 minutes.[3]

Boronic acids are absorbed through skin; MOM

hydrolysis on skin can cause sensitization.[1][3]

Quantitative Data Summary
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Property Value/Status Relevance to Disposal

Molecular Weight ~260.9 g/mol
Calculation of waste load.[1][2]

[3]

Physical State Solid (Powder)
Dust control required during

transfer.[1][3]

Solubility
Soluble in organic solvents;

slightly soluble in water

Mobile in aqueous waste;

requires organic waste stream.

[2][3]

Acid Stability Unstable (MOM group)
Generates Formaldehyde gas

in acidic waste.

Incineration Code Halogenated

Requires high-temp

incineration (>1100°C) to

destroy brominated

byproducts.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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